Cas no 2137562-98-0 (3,3,4,4,4-Pentafluoro-2-pentylsulfanylbutan-1-amine)

• Product Name: 3,3,4,4,4-Pentafluoro-2-pentylsulfanylbutan-1-amine
• CAS No: 2137562-98-0
• MF: C₉H₁₆F₅NS
• MW: 265.287058830261
• CID: 5256244
• Update Time: 2025-05-24

3,3,4,4,4-Pentafluoro-2-pentylsulfanylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3,4,4,4-pentafluoro-2-(pentylsulfanyl)butan-1-amine
• 3,3,4,4,4-Pentafluoro-2-pentylsulfanylbutan-1-amine

• Inchi： 1S/C9H16F5NS/c1-2-3-4-5-16-7(6-15)8(10,11)9(12,13)14/h7H,2-6,15H2,1H3
• InChI Key： KGAZZSADYSAAPQ-UHFFFAOYSA-N
• SMILES： S(CCCCC)C(CN)C(C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 195
• XLogP3: 3.6
• Topological Polar Surface Area: 51.3

Additional information on 3,3,4,4,4-Pentafluoro-2-pentylsulfanylbutan-1-amine

Introduction to 3,3,4,4,4-Pentafluoro-2-pentylsulfanylbutan-1-amine (CAS No. 2137562-98-0)

3,3,4,4,4-Pentafluoro-2-pentylsulfanylbutan-1-amine (CAS No. 2137562-98-0) is a fluorinated sulfanylamine derivative that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, characterized by its pentafluoro substitution pattern and a pentylsulfanyl side chain, exhibits distinct chemical behavior that makes it a valuable candidate for various applications.

The molecular structure of 3,3,4,4,4-Pentafluoro-2-pentylsulfanylbutan-1-amine features a primary amine group (-NH₂) at the terminal position of a five-carbon backbone. The presence of five fluorine atoms at the 3rd, 4th, and 5th carbon positions introduces significant electronic and steric effects, which can influence the compound's reactivity and interactions with biological targets. Additionally, the pentylsulfanyl group (-SCH₂CH₂CH₂CH₃) adds a hydrophobic moiety to the molecule, potentially enhancing its solubility in organic solvents and its ability to interact with lipid-based membranes.

In recent years, fluorinated compounds have become increasingly important in drug discovery due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The fluorine atoms in 3,3,4,4,4-Pentafluoro-2-pentylsulfanylbutan-1-amine can increase the metabolic resistance of the molecule by participating in hydrogen bonding interactions with enzymes such as cytochrome P450. This property is particularly valuable in the development of long-acting pharmaceuticals where stability under physiological conditions is critical.

The sulfanyl group in this compound also plays a crucial role in its chemical behavior. Sulfur-containing compounds are well-known for their versatility in medicinal chemistry due to their ability to form stable bonds with biological molecules. The sulfanyl group can act as a hinge region or a recognition motif in protein interactions, making it an attractive feature for designing small-molecule modulators. For instance, derivatives of sulfanylamines have been explored as potential inhibitors of enzymes involved in inflammatory pathways and cancer metabolism.

Recent studies have highlighted the potential of 3,3,4,4,4-Pentafluoro-2-pentylsulfanylbutan-1-amine as a building block for more complex pharmacophores. Researchers have synthesized various analogs of this compound by modifying the substitution patterns or introducing additional functional groups. These modifications have led to novel derivatives with enhanced biological activity and improved pharmacokinetic profiles. For example, some derivatives have shown promising results in preclinical studies as potential treatments for neurological disorders by interacting with specific neurotransmitter receptors.

The synthesis of 3,3,4,4,4-Pentafluoro-2-pentylsulfanylbutan-1-amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of fluorine atoms often necessitates specialized synthetic techniques such as nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions. The presence of the sulfanyl group also requires consideration during synthesis to prevent unwanted side reactions or degradation products.

In terms of applications beyond pharmaceuticals,3,3,4,4,4-Pentafluoro-2-pentylsulfanylbutan-1-amine has shown potential in materials science. Fluorinated compounds are widely used in the development of advanced materials due to their unique properties such as low surface energy and high thermal stability. The sulfanyl group can further enhance these properties by improving adhesion between different material layers or by serving as a anchoring point for functionalized surfaces.

The growing interest in 3,3,4,4,4-Pentafluoro-2-pentylsulfanylbutan-1-amine is also driven by its potential role in green chemistry initiatives. Fluorinated compounds are often more resistant to degradation than their non-fluorinated counterparts, which can lead to reduced environmental impact when used appropriately. Additionally, this compound's ability to participate in recyclable catalytic cycles makes it an attractive candidate for sustainable synthetic processes.

Future research on 3, , *and* derivatives will likely focus on expanding their therapeutic applications and exploring novel synthetic methodologies. Advances in computational chemistry and high-throughput screening technologies will enable researchers to rapidly identify promising candidates for further development.* Additionally, efforts to optimize synthetic routes will be crucial for scaling up production while maintaining cost-effectiveness and environmental responsibility.*